![molecular formula C6H17N3 B8776565 N1-Methyl-N2-[2-(methylamino)ethyl]-1,2-ethanediamine](/img/structure/B8776565.png)
N1-Methyl-N2-[2-(methylamino)ethyl]-1,2-ethanediamine
Overview
Description
N1-Methyl-N2-[2-(methylamino)ethyl]-1,2-ethanediamine is an organic compound with the molecular formula C5H14N2. It is a derivative of ethylenediamine, where one of the nitrogen atoms is substituted with a methyl group and the other nitrogen atom is substituted with a 2-(methylamino)ethyl group. This compound is used as an intermediate in organic synthesis and has applications in various fields including chemistry, biology, and industry .
Preparation Methods
Synthetic Routes and Reaction Conditions
N1-Methyl-N2-[2-(methylamino)ethyl]-1,2-ethanediamine can be synthesized through the reaction of N-methylethylenediamine with formaldehyde and hydrogen cyanide, followed by reduction with hydrogen in the presence of a catalyst. The reaction conditions typically involve temperatures ranging from 50°C to 100°C and pressures of 1-5 atm .
Industrial Production Methods
In industrial settings, the production of this compound involves the continuous flow process where reactants are fed into a reactor and the product is continuously removed. This method ensures high yield and purity of the compound .
Chemical Reactions Analysis
Types of Reactions
N1-Methyl-N2-[2-(methylamino)ethyl]-1,2-ethanediamine undergoes various types of chemical reactions including:
Oxidation: The compound can be oxidized to form corresponding amides or nitriles.
Reduction: It can be reduced to form primary amines.
Substitution: The compound can undergo nucleophilic substitution reactions to form various derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: Common reagents include alkyl halides and acyl chlorides.
Major Products
Oxidation: Formation of amides or nitriles.
Reduction: Formation of primary amines.
Substitution: Formation of various substituted derivatives.
Scientific Research Applications
N1-Methyl-N2-[2-(methylamino)ethyl]-1,2-ethanediamine has a wide range of applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Employed in the
Properties
Molecular Formula |
C6H17N3 |
|---|---|
Molecular Weight |
131.22 g/mol |
IUPAC Name |
N-methyl-N'-[2-(methylamino)ethyl]ethane-1,2-diamine |
InChI |
InChI=1S/C6H17N3/c1-7-3-5-9-6-4-8-2/h7-9H,3-6H2,1-2H3 |
InChI Key |
JSKMDUWCNVJQKA-UHFFFAOYSA-N |
Canonical SMILES |
CNCCNCCNC |
Origin of Product |
United States |
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